Cas no 579495-21-9 (Ethyl 2-((4-fluorophenyl)amino)-4-methylthiazole-5-carboxylate)

Ethyl 2-((4-fluorophenyl)amino)-4-methylthiazole-5-carboxylate is a thiazole-based organic compound featuring a fluorophenylamino substituent and an ester functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate. The presence of the fluorine atom enhances metabolic stability and binding affinity, making it valuable in the development of bioactive molecules. The ethyl ester group offers reactivity for further derivatization, such as hydrolysis or amidation. Its well-defined chemical properties and synthetic accessibility make it a practical choice for researchers exploring novel heterocyclic compounds with potential therapeutic or industrial relevance.
Ethyl 2-((4-fluorophenyl)amino)-4-methylthiazole-5-carboxylate structure
579495-21-9 structure
Product Name:Ethyl 2-((4-fluorophenyl)amino)-4-methylthiazole-5-carboxylate
CAS No:579495-21-9
MF:C13H13FN2O2S
MW:280.317925214767
CID:3078509
PubChem ID:935079
Update Time:2025-10-28

Ethyl 2-((4-fluorophenyl)amino)-4-methylthiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-((4-fluorophenyl)amino)-4-methylthiazole-5-carboxylate
    • Ethyl2-((4-fluorophenyl)amino)-4-methylthiazole-5-carboxylate
    • ethyl 2-(4-fluoroanilino)-4-methyl-1,3-thiazole-5-carboxylate
    • MLS000856010
    • 579495-21-9
    • AKOS000290657
    • ethyl 2-[(4-fluorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate
    • HMS2679L12
    • SCHEMBL18320945
    • MS-11161
    • SMR000286455
    • CHEMBL1353463
    • Z118606384
    • Ethyl 2-(4-Fluoro-phenylamino)-4-methyl-thiazole-5-carboxylate
    • MDL: MFCD03822987
    • Inchi: 1S/C13H13FN2O2S/c1-3-18-12(17)11-8(2)15-13(19-11)16-10-6-4-9(14)5-7-10/h4-7H,3H2,1-2H3,(H,15,16)
    • InChI Key: AIWIKAAAKLNKJJ-UHFFFAOYSA-N
    • SMILES: S1C(=NC(C)=C1C(=O)OCC)NC1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 280.06817700Da
  • Monoisotopic Mass: 280.06817700Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 79.5Ų

Experimental Properties

  • Melting Point: 161-163°C

Ethyl 2-((4-fluorophenyl)amino)-4-methylthiazole-5-carboxylate Pricemore >>

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